Cas no 33494-69-8 (Glycine, N-(carboxymethyl)-N-(2,6-dimethylphenyl)-)

Glycine, N-(carboxymethyl)-N-(2,6-dimethylphenyl)- structure
33494-69-8 structure
Product Name:Glycine, N-(carboxymethyl)-N-(2,6-dimethylphenyl)-
CAS No:33494-69-8
MF:C12H15NO4
MW:237.251803636551
CID:2109836
PubChem ID:22472322
Update Time:2024-03-01

Glycine, N-(carboxymethyl)-N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • N-(carboxymethyl)-N-(2,6-dimethylphenyl)Glycine
    • 2-[N-(carboxymethyl)-2,6-dimethylanilino]acetic acid
    • Glycine, N-(carboxymethyl)-N-(2,6-dimethylphenyl)-
    • (2,6-Dimethylphenylimino)diacetic acid
    • 2,6-dimethylphenyl(carboxymethyl)-glycine
    • 2,2'-[(2,6-Dimethylphenyl)azanediyl]diacetic acid
    • Inchi: 1S/C12H15NO4/c1-8-4-3-5-9(2)12(8)13(6-10(14)15)7-11(16)17/h3-5H,6-7H2,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: WUUZQGWCVPETLJ-UHFFFAOYSA-N
    • SMILES: OC(CN(CC(=O)O)C1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 2
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